![molecular formula C14H18FNO2 B4018991 1-[(4-fluorophenoxy)acetyl]-2-methylpiperidine](/img/structure/B4018991.png)
1-[(4-fluorophenoxy)acetyl]-2-methylpiperidine
Overview
Description
1-[(4-fluorophenoxy)acetyl]-2-methylpiperidine, also known as FAMP, is a chemical compound that belongs to the piperidine family. It is a potent inhibitor of the dopamine transporter and has been widely used in scientific research for its pharmacological properties.
Mechanism of Action
1-[(4-fluorophenoxy)acetyl]-2-methylpiperidine acts as a potent inhibitor of the dopamine transporter, which is responsible for the reuptake of dopamine from the synapse. By inhibiting the dopamine transporter, 1-[(4-fluorophenoxy)acetyl]-2-methylpiperidine increases the concentration of dopamine in the synapse, leading to increased dopamine signaling. This increased signaling is believed to be responsible for the pharmacological effects of 1-[(4-fluorophenoxy)acetyl]-2-methylpiperidine.
Biochemical and Physiological Effects:
1-[(4-fluorophenoxy)acetyl]-2-methylpiperidine has been shown to increase locomotor activity and induce hyperactivity in animal models. It has also been shown to increase the release of dopamine in the striatum, a brain region involved in reward processing. 1-[(4-fluorophenoxy)acetyl]-2-methylpiperidine has also been shown to improve cognitive function in animal models of ADHD and Parkinson's disease.
Advantages and Limitations for Lab Experiments
1-[(4-fluorophenoxy)acetyl]-2-methylpiperidine has several advantages for lab experiments, including its high potency and selectivity for the dopamine transporter. However, 1-[(4-fluorophenoxy)acetyl]-2-methylpiperidine also has some limitations, including its short half-life and potential toxicity at high doses.
Future Directions
There are several future directions for the study of 1-[(4-fluorophenoxy)acetyl]-2-methylpiperidine. One area of research is the development of more selective dopamine transporter inhibitors with fewer side effects. Another area of research is the investigation of the role of the dopamine transporter in other neurological and psychiatric disorders. Additionally, the use of 1-[(4-fluorophenoxy)acetyl]-2-methylpiperidine in combination with other drugs may provide new insights into the treatment of these disorders.
Scientific Research Applications
1-[(4-fluorophenoxy)acetyl]-2-methylpiperidine has been extensively used in scientific research to study the dopamine transporter and its role in various neurological and psychiatric disorders such as Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and addiction. 1-[(4-fluorophenoxy)acetyl]-2-methylpiperidine has also been used to investigate the effects of dopamine on behavior, cognition, and reward processing.
properties
IUPAC Name |
2-(4-fluorophenoxy)-1-(2-methylpiperidin-1-yl)ethanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18FNO2/c1-11-4-2-3-9-16(11)14(17)10-18-13-7-5-12(15)6-8-13/h5-8,11H,2-4,9-10H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHXILDKFLAXNJL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1C(=O)COC2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18FNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Fluorophenoxy)-1-(2-methylpiperidin-1-yl)ethanone |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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